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Compound of Interest

Compound Name: Isonicotinamide-d4

Cat. No.: B032610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isonicotinamide-d4 is the deuterated form of isonicotinamide, a pyridinecarboxamide and an

isomer of nicotinamide (a form of vitamin B3). In this isotopologue, four hydrogen atoms on the

pyridine ring are replaced with deuterium. This stable isotope-labeled compound serves as an

invaluable tool in analytical and research settings, particularly as an internal standard for

quantitative mass spectrometry-based analyses. Its chemical inertness and the mass shift

provided by the deuterium atoms allow for precise and accurate quantification of its non-

deuterated counterpart, isonicotinamide, in complex biological matrices.

Beyond its analytical applications, the parent compound, isonicotinamide, has demonstrated

biological activity, including the induction of apoptosis in human acute myelomonocytic

leukemia cells (HL-60). This guide provides a comprehensive overview of the technical aspects

of Isonicotinamide-d4, including its physicochemical properties, detailed experimental

protocols for its use in mass spectrometry, its known biological activities with a putative

signaling pathway, and a plausible synthetic route.

Physicochemical Properties
Isonicotinamide-d4 is a white to off-white solid. Its fundamental physicochemical properties

are summarized in the table below for easy reference.
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Property Value

Chemical Formula C₆H₂D₄N₂O

Molecular Weight 126.15 g/mol

CAS Number 1219799-40-2

Synonyms

Isonicotinamide-2,3,5,6-d4, 4-

Pyridinecarboxamide-d4, 4-

(Aminocarbonyl)pyridine-d4

Isotopic Purity ≥98 atom % D

Chemical Purity ≥98%

Solubility Soluble in DMSO and Methanol

Storage Store at 2-8°C in a refrigerator

Application in Quantitative Analysis: LC-MS/MS
The primary application of Isonicotinamide-d4 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of

isonicotinamide. The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry as it corrects for variations in sample preparation, matrix

effects, and instrument response.

Experimental Workflow for Quantitative Analysis
The following diagram illustrates a typical workflow for the quantification of isonicotinamide in a

biological sample, such as plasma, using Isonicotinamide-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b032610?utm_src=pdf-body
https://www.benchchem.com/product/b032610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample (e.g., Plasma)

Spike with Isonicotinamide-d4 (Internal Standard)

Protein Precipitation (e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Inject Supernatant onto LC Column

Chromatographic Separation

Electrospray Ionization (ESI)

Tandem Mass Spectrometry (MS/MS) Detection (MRM Mode)

Peak Integration

Calculate Peak Area Ratio (Analyte/IS)

Quantification using Calibration Curve
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HL-60 Cell

Isonicotinamide

PARP1 Inhibition

Bax Activation

promotes

Bcl-2 Inhibition

inhibits

Mitochondrion

Cytochrome c Release

Apaf-1

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

 

Synthesis of Isonicotinamide-d4

Isonicotinic Acid

H/D Exchange
(e.g., D2O, catalyst, heat)

Isonicotinic Acid-d4

Amidation
(e.g., SOCl2, then NH3)

Isonicotinamide-d4
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To cite this document: BenchChem. [Isonicotinamide-d4: An In-depth Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032610#what-is-isonicotinamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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